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Compound of Interest

Compound Name: ML318

Cat. No.: B560466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML318 is a potent and selective biaryl nitrile inhibitor of the Pseudomonas aeruginosa PvdQ

acylase. PvdQ is an N-acyl-homoserine lactone (AHL) acylase that plays a crucial role in the

bacterial quorum-sensing (QS) system by degrading AHL signaling molecules. By inhibiting

PvdQ, ML318 disrupts quorum sensing, thereby interfering with virulence factor production and

biofilm formation. This makes ML318 a valuable tool for studying bacterial communication and

for the development of novel anti-infective strategies. These application notes provide detailed

protocols for the preparation of ML318 stock solutions for use in research settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ML318 is provided in the table below

for easy reference.
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Property Value

Chemical Name
2-(4-cyanophenyl)-5-(2,3-dihydro-1,4-

benzodioxin-6-yl)-1,3,4-oxadiazole

CAS Number 1610516-67-0[1]

Molecular Formula C₁₇H₁₁N₃O₃

Molecular Weight 305.29 g/mol

Appearance Crystalline solid

Purity ≥98%

Solubility and Storage
Proper storage and handling of ML318 are critical to maintain its stability and activity. The

following table summarizes the solubility and recommended storage conditions.

Solvent Solubility Storage of Stock Solution

DMSO 100 mg/mL

-80°C for up to 6 months;

-20°C for up to 1 month.

Protect from light.

Note: It is recommended to aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles.

Mechanism of Action: Quorum Quenching
ML318 functions as a quorum quenching agent by inhibiting the PvdQ acylase in

Pseudomonas aeruginosa. The quorum-sensing system in this bacterium is a hierarchical

signaling cascade that regulates the expression of virulence factors in a cell-density-dependent

manner. This process is primarily mediated by two interconnected systems: the las and rhl

systems.

The las system, controlled by the LasI synthase and LasR regulator, produces and responds to

the autoinducer N-(3-oxododecanoyl)-L-homoserine lactone (3-oxo-C12-HSL). The rhl system,
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governed by RhlI and RhlR, utilizes N-butyryl-L-homoserine lactone (C4-HSL). PvdQ acts by

hydrolyzing the acyl chain from these AHLs, rendering them inactive and thus disrupting the

signaling cascade. ML318 inhibits this enzymatic activity of PvdQ, leading to the accumulation

of AHLs and a subsequent dysregulation of quorum sensing-controlled gene expression.
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Start

Weigh ML318 Powder

Dissolve in Anhydrous DMSO

Vortex to Dissolve

10 mM Stock Solution

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw Aliquot

Serially Dilute in Assay Medium

Working Solution (e.g., 10 µM)

Use in In Vitro Assay

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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